Cas no 2090234-74-3 ((2-bromo-6-fluoropyridin-3-yl)methanamine)

(2-Bromo-6-fluoropyridin-3-yl)methanamine is a versatile pyridine derivative featuring both bromo and fluoro substituents, which enhance its reactivity in cross-coupling and nucleophilic substitution reactions. The primary amine group at the 3-position provides a functional handle for further derivatization, making it valuable in pharmaceutical and agrochemical synthesis. Its halogenated structure facilitates selective modifications, particularly in Suzuki-Miyaura or Buchwald-Hartwig couplings, while the fluorine atom can influence electronic properties and metabolic stability. This compound is particularly useful in the development of bioactive molecules, offering a balance of reactivity and stability for intermediate applications. High purity and well-defined reactivity ensure consistent performance in complex synthetic pathways.
(2-bromo-6-fluoropyridin-3-yl)methanamine structure
2090234-74-3 structure
Product Name:(2-bromo-6-fluoropyridin-3-yl)methanamine
CAS No:2090234-74-3
MF:C6H6BrFN2
MW:205.027643680573
MDL:MFCD30668457
CID:5238877
PubChem ID:131409315
Update Time:2025-05-21

(2-bromo-6-fluoropyridin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinemethanamine, 2-bromo-6-fluoro-
    • (2-bromo-6-fluoropyridin-3-yl)methanamine
    • MDL: MFCD30668457
    • Inchi: 1S/C6H6BrFN2/c7-6-4(3-9)1-2-5(8)10-6/h1-2H,3,9H2
    • InChI Key: XJYUNUFRGLRZQC-UHFFFAOYSA-N
    • SMILES: C1(Br)=NC(F)=CC=C1CN

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Additional information on (2-bromo-6-fluoropyridin-3-yl)methanamine

The (2-bromo-6-fluoropyridin-3-yl)methanamine: A Comprehensive Overview

The compound (2-bromo-6-fluoropyridin-3-yl)methanamine (CAS No. 2090234-74-3) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with bromine and fluorine substituents, along with an amine group attached to the methylene bridge. The presence of these functional groups makes it a versatile building block for various chemical transformations and molecular modifications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (2-bromo-6-fluoropyridin-3-yl)methanamine through a variety of methodologies. One notable approach involves the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining high yields. This method has been particularly useful in scaling up production for industrial applications. Additionally, researchers have explored the use of catalytic systems to enhance the selectivity and efficiency of the synthesis process, further underscoring the compound's importance in modern chemical research.

The structural features of (2-bromo-6-fluoropyridin-3-yl)methanamine make it an ideal candidate for exploring novel drug delivery systems. Its amine group can be readily functionalized to create bioisosteric replacements or to introduce additional pharmacophores, enhancing its potential as a lead compound in drug discovery programs. Recent studies have demonstrated its ability to modulate key biological targets, such as G-protein coupled receptors (GPCRs) and kinase enzymes, making it a promising candidate for treating conditions like cancer, inflammation, and neurodegenerative diseases.

In the agrochemical sector, (2-bromo-6-fluoropyridin-3-yl)methanamine has shown potential as a precursor for developing novel pesticides and herbicides. Its ability to undergo nucleophilic substitution reactions facilitates the creation of derivatives with enhanced bioactivity and environmental stability. For instance, researchers have reported the synthesis of analogs with improved selectivity towards agricultural pests, reducing the need for broad-spectrum chemicals and promoting sustainable farming practices.

From a materials science perspective, (2-bromo-6-fluoropyridin-3-yl)methanamine has been utilized as a precursor for advanced materials such as coordination polymers and metal organic frameworks (MOFs). Its nitrogen-rich structure allows for strong metal-ligand interactions, enabling the construction of porous materials with applications in gas storage, catalysis, and sensing technologies. Recent breakthroughs in this area have highlighted its role in developing MOFs with unprecedented surface areas and tunable pore sizes.

Moreover, the compound's unique electronic properties make it an attractive candidate for optoelectronic applications. Studies have shown that derivatives of (2-bromo-6-fluoropyridin-3-yl)methanamine exhibit favorable charge transport characteristics, making them suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. This dual functionality underscores its versatility across multiple disciplines.

In conclusion, (2-bromo-6-fluoropyridin-3

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